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Compound of Interest

Compound Name: Vinyl phenyl acetate

Cat. No.: B102308

Vinyl Phenyl Acetate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vinyl phenyl acetate (ethenyl 2-phenylacetate) is an organic compound with the chemical
formula C10H1002.[1] As a molecule incorporating both a vinyl group and a phenylacetate
moiety, it holds potential for a variety of chemical transformations, including polymerization and
ester hydrolysis. This technical guide provides a detailed overview of the known physical and
chemical properties of vinyl phenyl acetate, alongside methodologies for its synthesis,
analysis, and potential reaction pathways. Due to the limited availability of experimental data
for vinyl phenyl acetate, information from the closely related compounds, vinyl acetate and
phenyl acetate, is included for comparative purposes where appropriate.

Core Physical and Chemical Properties

A summary of the key physical and chemical identifiers for vinyl phenyl acetate is presented
below.
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Property Value Source
IUPAC Name ethenyl 2-phenylacetate [1]
Vinyl phenylacetate, Ethenyl
Synonyms [1]
phenylacetate
CAS Number 18120-64-4
Molecular Formula C10H1002 [1]
Molecular Weight 162.18 g/mol [1]

Quantitative Physical Properties

Explicit experimental data for the density, boiling point, and melting point of vinyl phenyl
acetate are not readily available in the searched literature. The following table provides
computed properties for vinyl phenyl acetate from PubChem and experimental data for the
related compounds, vinyl acetate and phenyl acetate, for reference.

Vinyl Phenyl .
Vinyl Acetate Phenyl Acetate
Property Acetate . )
(Experimental) (Experimental)
(Computed)
_ _ 1.073 g/mL at 25 °C[4]
Density No Data Available 0.934 g/cm?3[2][3] 5]
Boiling Point No Data Available 72.7 °C[2][3] 196 °C[4][5]
Melting Point No Data Available -93.5 °C[2] No Data Available
XLogP3 2.3 0.7 15

Experimental Protocols
Proposed Synthesis of Vinyl Phenyl Acetate

A direct experimental protocol for the synthesis of vinyl phenyl acetate was not found in the
reviewed literature. However, based on general principles of esterification and procedures for
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analogous compounds like ethyl phenylacetate, a plausible synthetic route would involve the
acid-catalyzed esterification of phenylacetic acid with vinyl acetate via transvinylation.

Reaction:
Phenylacetic Acid + Vinyl Acetate = Vinyl Phenyl Acetate + Acetic Acid
Proposed Protocol:

o Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a
magnetic stirrer, combine phenylacetic acid (1 equivalent) and vinyl acetate (a suitable
excess, e.g., 3-5 equivalents) in an appropriate solvent such as toluene.

o Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid or p-
toluenesulfonic acid.

o Reaction: Heat the mixture to reflux with continuous stirring. The progress of the reaction can
be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

o Work-up: Upon completion, cool the reaction mixture to room temperature. Neutralize the
acid catalyst with a mild base, such as a saturated sodium bicarbonate solution.

o Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with an
organic solvent (e.g., ethyl acetate). Combine the organic layers.

« Purification: Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate, filter, and concentrate under reduced pressure. The crude product can be further
purified by vacuum distillation or column chromatography.

Diagram of Proposed Synthesis Workflow

Caption: A workflow diagram for the proposed synthesis of vinyl phenyl acetate.

Analytical Methodology: Gas Chromatography-Mass
Spectrometry (GC-MS)
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A specific GC-MS protocol for vinyl phenyl acetate was not found. However, a standard
approach for the analysis of a volatile ester like vinyl phenyl acetate can be outlined based on
methods for similar compounds.

Instrumentation:
e Gas chromatograph coupled with a mass spectrometer (GC-MS).

e Capillary column suitable for the analysis of semi-volatile organic compounds (e.g., a 5%
phenyl-methylpolysiloxane column).

Proposed GC-MS Parameters:

o Sample Preparation: Dissolve a small amount of the sample in a suitable volatile solvent
(e.g., dichloromethane or ethyl acetate).

« Injection: Inject a small volume (e.g., 1 pL) of the prepared sample into the GC inlet.

 Inlet Temperature: Set to a temperature that ensures rapid volatilization without thermal
degradation (e.g., 250 °C).

o Oven Program: A temperature gradient program would be employed to ensure good
separation. For example, an initial temperature of 50 °C held for 2 minutes, followed by a
ramp of 10 °C/min to 280 °C, and held for 5 minutes.

e Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
e MS Parameters:
o lonization Mode: Electron lonization (El) at 70 eV.

o Mass Range: Scan from a low to high m/z range (e.g., 40-400 amu) to capture the
molecular ion and characteristic fragment ions.

o Source and Transfer Line Temperatures: Typically set around 230 °C and 280 °C,
respectively.
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Chemical Reactivity and Stability
Hydrolysis

As an ester, vinyl phenyl acetate is expected to undergo hydrolysis under both acidic and
basic conditions to yield phenylacetic acid and vinyl alcohol. The vinyl alcohol intermediate is
unstable and will tautomerize to the more stable acetaldehyde.

Reaction Pathway:

Vinyl Phenyl Acetate + H20 — Phenylacetic Acid + Vinyl Alcohol — Phenylacetic Acid +
Acetaldehyde

Diagram of Hydrolysis Pathway

Caption: The hydrolysis pathway of vinyl phenyl acetate.

Polymerization

The vinyl group in vinyl phenyl acetate makes it susceptible to polymerization, similar to vinyl
acetate. This can be initiated by radical initiators, light, or heat. The polymerization of vinyl
acetate is a well-documented industrial process, and it is reasonable to assume that vinyl
phenyl acetate would exhibit similar reactivity, leading to the formation of polyvinyl phenyl
acetate.

Reactivity with Electrophiles

Vinyl esters can react with electrophiles at the double bond. The reactivity is influenced by the
electronic nature of the ester group. These reactions can lead to a variety of functionalized
products.

Biological Activity and Signaling Pathways

There is currently no specific information available in the searched literature regarding the
biological activity or involvement of vinyl phenyl acetate in cellular signaling pathways.
However, derivatives of phenylacetic acid are known to possess a wide range of biological
activities and are used in various pharmaceuticals. Further research would be required to
determine if vinyl phenyl acetate or its metabolites exhibit any significant biological effects.
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Conclusion

This technical guide provides a summary of the available information on the physical and
chemical properties of vinyl phenyl acetate. While experimental data for this specific
compound is limited, its properties and reactivity can be inferred from related compounds and
general chemical principles. The proposed experimental protocols for synthesis and analysis
provide a starting point for researchers working with this molecule. Further investigation is
needed to fully characterize its physical properties, explore its reactivity in detail, and determine
any potential biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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